Cas no 791053-91-3 (({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine)

• Product Name: ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine
• CAS No: 791053-91-3
• CID: 4659119
• Update Time: 2025-05-20

({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine

Introduction to ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine (CAS No. 791053-91-3)

({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine, also known by its CAS number 791053-91-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group, a methylsulfanyl phenoxy moiety, and an amine functional group. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical formula of ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine is C₁₆H₁₇FNO₂S, with a molecular weight of approximately 308.37 g/mol. The compound's physical properties include a melting point of around 85-87°C and a boiling point of approximately 300°C at 760 mmHg. It is generally soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In recent years, ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine has been the subject of extensive research due to its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a promising candidate for the treatment of various diseases and conditions.

One of the key areas of research involving ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine is its anti-inflammatory activity. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). Additionally, in vivo studies using animal models have shown that the compound can reduce inflammation in conditions such as arthritis and colitis. These findings suggest that ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine may have potential applications in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine has also been investigated for its analgesic effects. Preclinical studies have shown that the compound can significantly reduce pain responses in animal models of nociception. This analgesic activity is believed to be mediated through multiple mechanisms, including the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters such as substance P. These findings indicate that ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine may be a valuable candidate for the development of new pain management therapies.

In addition to its anti-inflammatory and analgesic properties, ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine has also been studied for its neuroprotective effects. Research has shown that the compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents such as hydrogen peroxide and β-amyloid peptides. These neuroprotective effects are thought to be mediated through multiple mechanisms, including the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways. These findings suggest that ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine have also been investigated to better understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life of approximately 3-4 hours in rodents. These properties make it suitable for further development as an orally administered therapeutic agent.

In conclusion, ({5-fluoro-2-[4-(methylsulfanyl)phenoxy]phenyl}methyl)(methyl)amine (CAS No. 791053-91-3) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure confers significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases and conditions.